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Compound of Interest

Compound Name: Propionate

Cat. No.: B1217596 Get Quote

The safe and compliant disposal of propionate and its derivatives is a critical aspect of

laboratory safety and environmental responsibility. This guide provides essential, step-by-step

procedures for researchers, scientists, and drug development professionals to manage

propionate waste, ensuring the safety of personnel and adherence to regulatory standards.

Propionic acid, a common laboratory reagent, and other propionate compounds must be

handled as hazardous waste under specific conditions.

Immediate Safety and Handling
Before initiating any disposal procedures, it is imperative to wear the appropriate Personal

Protective Equipment (PPE). This includes chemical-resistant gloves (such as nitrile or butyl),

chemical splash goggles, and a fully buttoned lab coat.[1] All handling of propionate waste

should be conducted in a well-ventilated area, preferably within a certified laboratory chemical

fume hood.[1][2]

Propionic Acid: Key Data for Disposal
A thorough understanding of the chemical properties of propionic acid is fundamental to its safe

management and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1217596?utm_src=pdf-interest
https://www.benchchem.com/product/b1217596?utm_src=pdf-body
https://www.benchchem.com/product/b1217596?utm_src=pdf-body
https://www.benchchem.com/product/b1217596?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Propionic-Acid_2024-05-23.docx
https://www.benchchem.com/product/b1217596?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Propionic-Acid_2024-05-23.docx
https://www.carlroth.com/medias/SDB-6026-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjM1Nzh8YXBwbGljYXRpb24vcGRmfGFEQmtMMmcwWVM4NU1UZ3dOelk1TkRFNU1qazBMMU5FUWw4Mk1ESTJYMEZWWDBWT0xuQmtaZ3xkZWNkZDVhNjAwNWE1MWRiYjUwYWEyZjZjYjMwOWRkMGMyZGJjMDkxMGJmMDNhYWIxODM4MWY3NDYxYjVhNmZh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source

UN Number 3463 [3]

Hazard Class 8 (Corrosive), 3 (Flammable) [3][4]

pH 2.5 (100 g/L aqueous solution) [5]

Flash Point 54 °C (129 °F)

GHS Hazard Statements

Flammable liquid and vapor,

Causes severe skin burns and

eye damage, May cause

respiratory irritation.

Step-by-Step Disposal Protocol for Propionate Waste
The following protocol outlines the necessary steps for the safe collection, storage, and

disposal of propionate waste, primarily focusing on propionic acid.

Step 1: Waste Characterization and Segregation

Hazardous Waste Determination: Waste containing propionic acid must be managed as

dangerous waste if the solution has a pH of 6 or lower.[1] Solutions with a pH between 6 and

9 that do not exhibit other hazardous characteristics may potentially be drain disposed, but it

is crucial to consult with your institution's Environmental Health & Safety (EHS) office for

confirmation.[1]

Segregation: Do not mix propionate waste with incompatible materials such as strong

oxidizing agents, alkalis, strong bases, reducing agents, and amines.[1] It is best practice to

collect it in a dedicated and clearly labeled waste container.[6]

Step 2: Waste Collection and Container Management

Container Selection: Collect propionate waste in a compatible, leak-proof container with a

secure, screw-on cap.[1][7] Polyethylene containers are often suitable.[1] The original

container may also be used for waste collection.[7]
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Container Condition: Ensure the container is in good condition, free from damage or

deterioration.[8] Keep the container tightly closed except when adding or removing waste.[2]

[9]

Step 3: Accurate and Compliant Labeling

Hazardous Waste Label: Before adding any waste, affix a completed "Hazardous Waste" or

"Dangerous Waste" label to the container.[1][9]

Content Identification: The label must clearly identify the contents, including the full chemical

name ("Propionic Acid") and any other components in the waste stream.[10] The hazards

associated with the waste must also be clearly indicated.[9]

Step 4: Safe Storage in a Designated Area

Storage Location: Store the labeled waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory.[7] This area should be under the control of the laboratory

personnel.[9]

Storage Conditions: Store containers upright in a cool, well-ventilated area away from direct

sunlight, heat, sparks, or open flames.[1][2] Secondary containment, such as a

polypropylene tub, is recommended.[1]

Step 5: Requesting Waste Collection

Contact EHS: Arrange for the collection of the hazardous waste container through your

institution's EHS department or a licensed chemical waste disposal contractor.[10][11]

Information Provision: Be prepared to provide the accurate chemical name and quantity of

the waste to the disposal personnel.[11]

Step 6: Spill Management

Small Spills: For small spills that can be cleaned up in under 10 minutes by trained

personnel, absorb the material with an inert, dry absorbent such as sand or earth.[1][4] Do

not use combustible materials. Collect the absorbed material in a sealed container for

disposal as hazardous waste.[1]
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Large Spills: In the event of a large spill, evacuate the area immediately, secure it, and

contact your institution's emergency response team or EHS.[1][11] Do not attempt to

neutralize a spill unless you are properly trained and equipped.[1]

Step 7: Empty Container Disposal

Decontamination: An empty container that held propionate must be triple-rinsed with a

suitable solvent before being discarded as regular trash.[7]

Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as

hazardous waste.[7]

Final Disposal: After triple-rinsing, deface the original label and dispose of the empty

container in the regular trash.[7]

Propionate Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of propionate waste.
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Propionate Waste Disposal Workflow

Propionate Waste Generated
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Caption: Decision workflow for the proper disposal of propionate waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1217596?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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